(1H-Imidazol-4-yl)methanamine dihydrochloride

Specification

• CAS No.: 72631-80-2
• Molecular Formula: C4H9Cl2N3
• Molecular Weight: 170.04 g/mol
• IUPAC Name: 1H-imidazol-5-ylmethanamine;dihydrochloride
• Standard InChI: InChI=1S/C4H7N3.2ClH/c5-1-4-2-6-3-7-4;;/h2-3H,1,5H2,(H,6,7);2*1H
• Standard InChI Key: SHZKSYVHYHSHGU-UHFFFAOYSA-N
• SMILES: C1=C(NC=N1)CN.Cl.Cl
• Canonical SMILES: C1=C(NC=N1)CN.Cl.Cl

Introduction

(1H-Imidazol-4-yl)methanamine dihydrochloride is a chemical compound that belongs to the imidazole family, a class of heterocyclic compounds containing two nitrogen atoms in a five-membered ring. This compound is particularly noted for its potential applications in biochemical research and pharmaceutical development due to its structural properties and biological activities.

Synthesis and Applications

The synthesis of (1H-Imidazol-4-yl)methanamine dihydrochloride often involves organic chemistry techniques, such as Buchwald-Hartwig coupling reactions, which facilitate the formation of carbon-nitrogen bonds. This compound is of interest in biochemical studies due to its potential antimicrobial effects and interactions with biological systems.

Biological Activities and Research Findings

Research on (1H-Imidazol-4-yl)methanamine dihydrochloride highlights its antimicrobial properties, with studies indicating efficacy against various bacterial strains. The structural similarity to biogenic amines like histamine suggests potential applications in therapeutic areas related to immune responses and physiological functions.

Safety and Handling

The safety data for (1H-Imidazol-4-yl)methanamine dihydrochloride indicates it poses hazards such as skin irritation, serious eye irritation, and respiratory tract irritation. Handling precautions include wearing protective gear and following standard laboratory safety protocols.